Cas no 149438-16-4 (2,5-diamino-4-hydroxy-6-(2'-deoxyribosyl)-formamidopyrimidine)
149438-16-4 structure
Product Name:2,5-diamino-4-hydroxy-6-(2'-deoxyribosyl)-formamidopyrimidine
CAS No:149438-16-4
MF:C10H15N5O5
MW:285.256601572037
CID:182986
Update Time:2023-11-19
2,5-diamino-4-hydroxy-6-(2'-deoxyribosyl)-formamidopyrimidine Chemical and Physical Properties
Names and Identifiers
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- Formamide, N-(2-deoxy-b-D-erythro-pentofuranosyl)-N-(2,5-diamino-1,6-dihydro-6-oxo-4-pyrimidinyl)-
- Formamide, N-(2-deoxy-b-D-erythro-pentofuranosyl)-N-(2,5-diamino-1,6-dihydro-6-oxo-4-pyrimidin...
- 2,5-Dhdf
- 2,5-Diamino-4-hydroxy-6-(2'-deoxyribosyl)-formamidopyrimidine
- 2-deoxy-N-(2,5-diamino-6-oxo-3,6-dihydropyrimidin-4-yl)-N-formyl-alpha-D-erythro-pentofuranosylamine
- N-(5-Amino-6-hydroxy-2-imino-2,3-dihydropyrimidin-4-yl)-2-deoxy-N-formylpentofuranosylamine
- CID 135618553
- Formamide, N-(2-deoxy-β-D-erythro-pentofuranosyl)-N-(2,5-diamino-1,6-dihydro-6-oxo-4-pyrimidinyl)-
- 2,5-diamino-4-hydroxy-6-(2'-deoxyribosyl)-formamidopyrimidine
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- Inchi: 1S/C10H15N5O5/c11-7-8(13-10(12)14-9(7)19)15(3-17)6-1-4(18)5(2-16)20-6/h3-6,16,18H,1-2,11H2,(H3,12,13,14,19)/t4-,5+,6-/m0/s1
- InChI Key: JQQDDYBLAOTOTK-JKUQZMGJSA-N
- SMILES: O1[C@@H](C[C@@H]([C@H]1CO)O)N(C=O)C1=C(C(NC(N)=N1)=O)N
Computed Properties
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 490
- Topological Polar Surface Area: 164
Experimental Properties
- Density: 1.95±0.1 g/cm3(Predicted)
- Boiling Point: 582.7±60.0 °C(Predicted)
- pka: 7.78±0.50(Predicted)
2,5-diamino-4-hydroxy-6-(2'-deoxyribosyl)-formamidopyrimidine Related Literature
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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